Cas no 204319-69-7 (4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol)

4-(Trifluoromethyl)-1,3-thiazol-2-ylmethanol is a fluorinated thiazole derivative characterized by the presence of a trifluoromethyl group and a hydroxymethyl substituent on the thiazole ring. This structural motif imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to electron-withdrawing effects, influencing reactivity and binding interactions, while the hydroxymethyl functionality allows for further derivatization. Its applications include use in the development of bioactive molecules, particularly in medicinal chemistry for drug discovery. The compound’s stability and versatility underscore its utility in synthetic organic chemistry.

4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol structure

204319-69-7 structure

Product Name:4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol

CAS No:204319-69-7

MF:C₅H₄F₃NOS

MW:183.151570320129

MDL:MFCD09909578

CID:1023805

PubChem ID:23560688

Update Time:2025-10-14

4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

- (4-(Trifluoromethyl)thiazol-2-yl)methanol
- [4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol
- 2-Thiazolemethanol, 4-(trifluoromethyl)-
- (4-(trifluoromethyl)-1,3-thiazol-2-yl)methanol
- VIGAFTQUOHZWIC-UHFFFAOYSA-N
- 0482AB
- NE25113
- 4-Trifluoromethyl-thiazol-2-yl-methanol
- AK102461
- [4-Trifluoromethyl-1,3-thiazol-2-yl]methanol
- (4-Trifluoromethyl-thiazol-2-yl)-methanol
- F13125
- DS-3849
- SCHEMBL485332
- DB-327790
- A849472
- 204319-69-7
- Z1037609670
- AKOS012221041
- DTXSID00634965
- SB35194
- EN300-157634
- MFCD09909578
- 4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol
- MDL： MFCD09909578
- Inchi： 1S/C5H4F3NOS/c6-5(7,8)3-2-11-4(1-10)9-3/h2,10H,1H2
- InChI Key： VIGAFTQUOHZWIC-UHFFFAOYSA-N
- SMILES： S1C=C(C(F)(F)F)N=C1CO

Computed Properties

Exact Mass: 182.99656941g/mol
Monoisotopic Mass: 182.99656941g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 61.4
XLogP3: 1

Experimental Properties

Boiling Point: 205.1±40.0°C at 760 mmHg

4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol Security Information

Signal Word：Warning
Hazard Statement： H302-H319
Warning Statement： P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol Pricemore >>

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